Cas no 1521017-07-1 (1-amino-2-(3-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-nitrophenyl)propan-2-ol
• CAS No: 1521017-07-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6060280
• PubChem ID: 82505526
• Update Time: 2025-06-09

1-amino-2-(3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-nitrophenyl)propan-2-ol
• 1521017-07-1
• EN300-1823368

• Inchi： 1S/C9H12N2O3/c1-9(12,6-10)7-3-2-4-8(5-7)11(13)14/h2-5,12H,6,10H2,1H3
• InChI Key： BWUGYMMUBYGKTG-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(3-nitrophenyl)propan-2-ol

Recent Advances in the Study of 1-amino-2-(3-nitrophenyl)propan-2-ol (CAS: 1521017-07-1) in Chemical Biology and Pharmaceutical Research

The compound 1-amino-2-(3-nitrophenyl)propan-2-ol (CAS: 1521017-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, ranging from drug development to biochemical studies. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 1-amino-2-(3-nitrophenyl)propan-2-ol is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of novel compounds with potential applications in treating neurological disorders and inflammatory diseases. The presence of both amino and nitro functional groups in its structure allows for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities.

Recent studies have also investigated the pharmacokinetic and pharmacodynamic properties of 1-amino-2-(3-nitrophenyl)propan-2-ol. In vitro and in vivo experiments have demonstrated its ability to modulate specific biochemical pathways, suggesting its potential as a therapeutic agent. For instance, preliminary findings indicate that this compound may interact with certain neurotransmitter systems, offering a possible avenue for the treatment of conditions such as depression and anxiety. However, further research is needed to fully understand its mechanisms of action and to assess its safety and efficacy in clinical settings.

In addition to its pharmacological potential, 1-amino-2-(3-nitrophenyl)propan-2-ol has been studied for its role in chemical biology. Its unique structure makes it a valuable tool for probing biological systems and understanding molecular interactions. Researchers have utilized this compound to investigate enzyme-substrate interactions, receptor binding, and signal transduction pathways. These studies have provided valuable insights into the fundamental processes underlying cellular function and have opened new avenues for drug discovery.

The synthesis of 1-amino-2-(3-nitrophenyl)propan-2-ol has also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound. These improvements have not only facilitated its use in research but have also paved the way for its potential commercialization. Researchers are now exploring greener and more sustainable synthetic routes to minimize environmental impact and reduce production costs.

Despite the promising findings, challenges remain in the development and application of 1-amino-2-(3-nitrophenyl)propan-2-ol. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Ongoing research aims to overcome these hurdles through structural optimization and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these discoveries into practical applications.

In conclusion, 1-amino-2-(3-nitrophenyl)propan-2-ol (CAS: 1521017-07-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile structure, combined with its potential therapeutic and biochemical applications, makes it a valuable subject of study. Continued research efforts are expected to further elucidate its properties and expand its utility in the development of novel drugs and biochemical tools. As the field progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing our understanding of biological systems.